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Compound of Interest

Compound Name: Deulinoleic acid

Cat. No.: B10860310 Get Quote

A Note on "Deulinoleic Acid": Initial searches for "Deulinoleic acid" did not yield specific

safety data. It is highly probable that this is a typographical error and the intended substance is

either Linoleic Acid or Dilinoleic Acid. This guide provides detailed safety and handling

information for both of these fatty acids.

This document provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Linoleic and Dilinoleic acid.

Adherence to these guidelines is essential for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against chemical exposure.

The following tables summarize the recommended PPE for handling Linoleic and Dilinoleic acid

based on safety data sheets.

Table 1: Personal Protective Equipment for Linoleic Acid
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Protection Type Specification Source

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166,

or tightly fitting safety goggles.

[1][2]

Hand Protection

Chemical-resistant,

impermeable gloves. Inspect

gloves prior to use and use

proper removal technique.

[1][3]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure. For significant

exposure risk, fire/flame

resistant and impervious

clothing may be necessary.

[2]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator or NIOSH/MSHA

approved respiratory

protection should be worn.

Table 2: Personal Protective Equipment for Dilinoleic Acid
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Protection Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN166 (EU) or NIOSH (US)

standards.

Hand Protection
Wear chemical impermeable

gloves.

Skin and Body Protection
Wear fire/flame resistant and

impervious clothing.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling Linoleic

and Dilinoleic acid in a laboratory setting, from initial preparation to final disposal.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Review SDS

Don PPE

Ensure Proper Ventilation

Dispense Chemical in a Fume Hood

Proceed to Handling

Perform Experiment

Avoid Inhalation and Contact

Soak up Spills with Inert Absorbent Material

Proceed to Cleanup

Decontaminate Work Area

Proceed to CleanupCollect Waste in a Labeled, Closed Container

Dispose of as Hazardous Waste

Doff and Dispose of Contaminated PPE

Click to download full resolution via product page

Safe handling workflow for Linoleic and Dilinoleic acid.
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Operational and Disposal Plans
Handling and Storage:

Always handle these acids in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin and eyes, and prevent inhalation of any mists or vapors.

Containers should be kept tightly closed and stored in a cool, dry, and well-ventilated place.

Grounding and bonding of containers and receiving equipment is necessary to prevent static

discharge.

Use non-sparking tools.

First-Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and consult

a physician.

After Skin Contact: Immediately wash the affected area with soap and plenty of water. If skin

irritation persists, seek medical attention.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.

Spill and Disposal Procedures:

Spill Containment: In case of a spill, evacuate the area. Remove all sources of ignition.

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

Cleanup: Collect the absorbed material and place it into a suitable, closed container for

disposal as hazardous waste. Do not allow the product to enter drains.

Disposal: Dispose of contaminated materials and waste in accordance with all applicable

federal, state, and local regulations. Contaminated gloves and other PPE should also be
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disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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